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Compound of Interest

Compound Name: N-(4-Carboxyphenyl)phthalimide

Cat. No.: B1266732

An In-depth Technical Guide to N-(4-Carboxyphenyl)phthalimide

This technical guide provides a comprehensive overview of N-(4-Carboxyphenyl)phthalimide,
a pivotal chemical compound in materials science and polymer chemistry. Tailored for
researchers, scientists, and professionals in drug development, this document details its
molecular structure, nomenclature, physicochemical properties, synthesis protocols, and key
applications.

Molecular Structure and IUPAC Name

N-(4-Carboxyphenyl)phthalimide is an organic compound characterized by a phthalimide
group linked to a benzoic acid moiety at the para position of the phenyl ring.[1] This unique
structure, containing both an imide and a carboxylic acid functional group, makes it a valuable
monomer for the synthesis of high-performance polymers.[1]

IUPAC Name: 4-(1,3-dioxoisoindol-2-yl)benzoic acid.[1][2]
Molecular Structure:
Caption: 2D chemical structure of N-(4-Carboxyphenyl)phthalimide.

Physicochemical and Spectroscopic Data

The key identifiers and properties of N-(4-Carboxyphenyl)phthalimide are summarized below.
This data is essential for its identification, handling, and application in various chemical
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processes.

ble 1: Chemical Identifi | Physical :

Identifier/Property Value
IUPAC Name 4-(1,3-dioxoisoindol-2-yl)benzoic acid[1][2]
CAS Number 5383-82-4[1][2][3]

Molecular Formula

C1sHoNO4[1][2][3]

Molecular Weight 267.24 g/mol [1][3]
Appearance Typically a solid crystalline substance[1]
Melting Point 290-295 °C
N Soluble in organic solvents; limited solubility in
Solubility
water[1]
INChl Key HBXCMGPWVGKNRS-UHFFFAOYSA-N[1]

Canonical SMILES

C1=CC=C2C(=C1)C(=0)N(C2=0)C3=CC=C(C=
C3)C(=0)O[1]

Table 2: Spectroscopic Data

Spectroscopic analysis confirms the molecular structure of N-(4-Carboxyphenyl)phthalimide.

The following table lists characteristic spectral features.
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Spectroscopic Technique Characteristic Peaks/Signals

Aromatic protons typically appear as multiplets
in the & 7.8-8.5 ppm range. The carboxylic acid

1H-NMR _ _
proton (-COOH) signal is expected at o > 10

ppm.

Carbonyl carbons (C=0) of the imide and

carboxylic acid groups are observed in the 6
13C-NMR _ _

165-170 ppm region. Aromatic carbons appear

between & 120-140 ppm.

Asymmetric and symmetric C=0 stretching of

the imide group appear around 1780-1720
FT-IR (KBr, cm~1) cm~1, C=0 stretching of the carboxylic acid is

observed around 1700 cm~1. Aromatic C-H

stretching is typically seen above 3000 cm™1,

The molecular ion peak [M]* is expected at m/z

Mass Spectrometry — 267

Synthesis of N-(4-Carboxyphenyl)phthalimide

The most common and direct method for synthesizing N-(4-Carboxyphenyl)phthalimide is
through the condensation reaction of phthalic anhydride with 4-aminobenzoic acid.[1] This
reaction proceeds via a two-step mechanism involving direct amidation followed by cyclization.

[1]

Synthesis Workflow Diagram
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Phthalic Anhydride 4-Aminobenzoic Acid Solvent (e.g., Acetic Acid)

Amidation

N-(4-Carboxyphenyl)phthalam|c Acid Heat (Reflux)
(Intermediate)

Cyclization (Dehydration)

N-(4-Carboxyphenyl)phthalimide

Purification
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Click to download full resolution via product page

Caption: General workflow for the synthesis of N-(4-Carboxyphenyl)phthalimide.

Experimental Protocol: Synthesis from Phthalic
Anhydride and 4-Aminobenzoic Acid

This protocol describes a representative lab-scale synthesis.
Materials and Equipment:

¢ Phthalic anhydride
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¢ 4-Aminobenzoic acid

e Glacial acetic acid (solvent)

e Round-bottom flask

o Reflux condenser

e Heating mantle

e Magnetic stirrer

e Buchner funnel and filter paper

o Beakers

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, combine equimolar amounts of phthalic anhydride and 4-aminobenzoic acid.

» Solvent Addition: Add a suitable solvent, such as glacial acetic acid, to the flask to facilitate
the reaction.[4] The solvent acts as a medium for the reactants and can also aid in the
removal of water during cyclization.

» Heating and Reflux: Heat the reaction mixture to reflux (approximately 110-120 °C for glacial
acetic acid) with continuous stirring.[4] The reaction is typically refluxed for several hours to
ensure the completion of both the initial amidation and the subsequent cyclization to form the
imide ring.

e Product Isolation: After the reaction is complete (monitored by TLC if necessary), cool the
mixture to room temperature. The product, N-(4-Carboxyphenyl)phthalimide, which has
limited solubility in the cooled solvent, will precipitate out.

« Filtration and Washing: Collect the solid precipitate by vacuum filtration using a Buchner
funnel. Wash the collected solid with a small amount of cold solvent and then with water to
remove any unreacted starting materials and impurities.
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» Drying and Purification: Dry the crude product in an oven. For higher purity, the product can
be further purified by recrystallization from an appropriate solvent (e.g., ethanol or acetic
acid).

Applications in Polymer Chemistry

N-(4-Carboxyphenyl)phthalimide is a crucial monomer in the field of high-performance
polymers, particularly polyimides.[1]

e Polyimide Synthesis: Its bifunctional nature (imide ring precursor and carboxylic acid group)
allows it to be used in polycondensation reactions. The carboxylic acid group can be
activated or converted to other functional groups (like an acid chloride or ester) to react with
diamines, leading to the formation of poly(ester-imide)s or poly(amide-imide)s. These
polymers are renowned for their exceptional thermal stability, mechanical strength, and
chemical resistance.[1]

e Advanced Materials: Polyimides derived from this monomer are utilized in demanding
applications, including advanced materials for the electronics and aerospace industries,
where resistance to high temperatures and harsh environments is critical.[1]

The logical relationship between the structure of N-(4-Carboxyphenyl)phthalimide and its
primary application is outlined in the diagram below.
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N-(4-Carboxyphenyl)phthalimide

Key Structural Features

Rigid Phthalimide Group Geactive Carboxyl Group (-COOHD

Resulting Properties

High Thermal Stability Good Mechanical Strength Polymerization Reactivity

Monomer for High-Performance
Polyimides & Copolymers

Click to download full resolution via product page

Caption: Structure-Property-Application relationship for N-(4-Carboxyphenyl)phthalimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1266732#n-4-carboxyphenyl-phthalimide-molecular-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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